Cas no 403619-69-2 (methyl 5-acetyl-2-methylfuran-3-carboxylate)

methyl 5-acetyl-2-methylfuran-3-carboxylate structure

403619-69-2 structure

Product Name:methyl 5-acetyl-2-methylfuran-3-carboxylate

CAS No:403619-69-2

MF:C₉H₁₀O₄

MW:182.173303127289

CID:2126821

PubChem ID:10866962

Update Time:2025-04-21

methyl 5-acetyl-2-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5-acetyl-2-methylfuran-3-carboxylate
- SCHEMBL12494900
- 5-acetyl-2-methyl-furan-3-carboxylic acid methyl ester
- ZXGBIKDFARSQKO-UHFFFAOYSA-N
- EN300-1852151
- 403619-69-2
- DB-343405
- Inchi： 1S/C9H10O4/c1-5(10)8-4-7(6(2)13-8)9(11)12-3/h4H,1-3H3
- InChI Key： ZXGBIKDFARSQKO-UHFFFAOYSA-N
- SMILES： O1C(C(C)=O)=CC(C(=O)OC)=C1C

Computed Properties

Exact Mass: 182.05790880Da
Monoisotopic Mass: 182.05790880Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 56.5Å²

methyl 5-acetyl-2-methylfuran-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1852151-0.05g	methyl 5-acetyl-2-methylfuran-3-carboxylate	403619-69-2		0.05g	$587.0	2023-09-19
Enamine	EN300-1852151-0.1g	methyl 5-acetyl-2-methylfuran-3-carboxylate	403619-69-2		0.1g	$615.0	2023-09-19
Enamine	EN300-1852151-0.25g	methyl 5-acetyl-2-methylfuran-3-carboxylate	403619-69-2		0.25g	$642.0	2023-09-19
Enamine	EN300-1852151-0.5g	methyl 5-acetyl-2-methylfuran-3-carboxylate	403619-69-2		0.5g	$671.0	2023-09-19
Enamine	EN300-1852151-1.0g	methyl 5-acetyl-2-methylfuran-3-carboxylate	403619-69-2		1g	$1014.0	2023-06-01
Enamine	EN300-1852151-2.5g	methyl 5-acetyl-2-methylfuran-3-carboxylate	403619-69-2		2.5g	$1370.0	2023-09-19
Enamine	EN300-1852151-5.0g	methyl 5-acetyl-2-methylfuran-3-carboxylate	403619-69-2		5g	$2940.0	2023-06-01
Enamine	EN300-1852151-10.0g	methyl 5-acetyl-2-methylfuran-3-carboxylate	403619-69-2		10g	$4360.0	2023-06-01
Enamine	EN300-1852151-1g	methyl 5-acetyl-2-methylfuran-3-carboxylate	403619-69-2		1g	$699.0	2023-09-19
Enamine	EN300-1852151-5g	methyl 5-acetyl-2-methylfuran-3-carboxylate	403619-69-2		5g	$2028.0	2023-09-19

methyl 5-acetyl-2-methylfuran-3-carboxylate Related Literature

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2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

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